Cas no 156764-90-8 (2,5-Dihydro-5-methyl-2-oxo-3-furantridecanal; (S)-form)

• Product name: 2,5-Dihydro-5-methyl-2-oxo-3-furantridecanal; (S)-form
• CAS No: 156764-90-8
• MF: C₁₈H₃₀O₃
• MW: 294.429006099701
• CID: 2730299
• PubChem ID: 85308895

2,5-Dihydro-5-methyl-2-oxo-3-furantridecanal; (S)-form Chemical and Physical Properties

Names and Identifiers

• Squamostanal A
• 156764-90-8
• DTXSID001230789
• (5S)-2,5-Dihydro-5-methyl-2-oxo-3-furantridecanal
• 13-[(2S)-2-methyl-5-oxo-2H-furan-4-yl]tridecanal
• 13-((2S)-2-methyl-5-oxo-2H-furan-4-yl)tridecanal
• 2,5-Dihydro-5-methyl-2-oxo-3-furantridecanal; (S)-form

• Inchi： InChI=1S/C18H30O3/c1-16-15-17(18(20)21-16)13-11-9-7-5-3-2-4-6-8-10-12-14-19/h14-16H,2-13H2,1H3
• InChI Key： CWCAGZXBGYHWNE-UHFFFAOYSA-N
• SMILES： CC1OC(=O)C(CCCCCCCCCCCCC=O)=C1 |c:19|

Computed Properties

• Exact Mass: 294.21949481g/mol
• Monoisotopic Mass: 294.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 13
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Annonaceous acetogenins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Annonaceous acetogenins